Cas no 1131594-08-5 (3-Bromo-4-(diethylamino)benzoic acid)

• Product Name: 3-Bromo-4-(diethylamino)benzoic acid
• CAS No: 1131594-08-5
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 1030495
• PubChem ID: 45072098
• Update Time: 2025-09-21

3-Bromo-4-(diethylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(diethylamino)benzoic acid
• AKOS015843275
• DB-366116
• 1131594-08-5
• DTXSID60662365
• 3-Bromo-4-(diethylamino)benzoicacid

• Inchi： 1S/C11H14BrNO2/c1-3-13(4-2)10-6-5-8(11(14)15)7-9(10)12/h5-7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： APJCVUAEWOJYCP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1N(CC)CC

Computed Properties

• Exact Mass: 271.021
• Monoisotopic Mass: 271.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3